Cas no 2229081-15-4 (N,N-dimethyl-3-(4-methylpiperidin-4-yl)oxyaniline)

• Product Name: N,N-dimethyl-3-(4-methylpiperidin-4-yl)oxyaniline
• CAS No: 2229081-15-4
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• CID: 6588150
• PubChem ID: 165864302
• Update Time: 2025-07-18

N,N-dimethyl-3-(4-methylpiperidin-4-yl)oxyaniline Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-3-(4-methylpiperidin-4-yl)oxyaniline
• 2229081-15-4
• N,N-dimethyl-3-[(4-methylpiperidin-4-yl)oxy]aniline
• EN300-1821031

• Inchi： 1S/C14H22N2O/c1-14(7-9-15-10-8-14)17-13-6-4-5-12(11-13)16(2)3/h4-6,11,15H,7-10H2,1-3H3
• InChI Key： QCJDYBBUHHUFLA-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)N(C)C)C1(C)CCNCC1

Computed Properties

• Exact Mass: 234.173213330g/mol
• Monoisotopic Mass: 234.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 24.5Ų

Additional information on N,N-dimethyl-3-(4-methylpiperidin-4-yl)oxyaniline

Professional Introduction to N,N-dimethyl-3-(4-methylpiperidin-4-yl)oxyaniline (CAS No. 2229081-15-4)

N,N-dimethyl-3-(4-methylpiperidin-4-yl)oxyaniline, a compound with the chemical identifier CAS No. 2229081-15-4, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The intricate arrangement of functional groups within its framework suggests a high degree of versatility, making it a promising candidate for further research and development.

The molecular structure of N,N-dimethyl-3-(4-methylpiperidin-4-yl)oxyaniline is composed of several key components that contribute to its unique chemical properties. The presence of N,N-dimethyl groups enhances its lipophilicity, which is often a critical factor in drug bioavailability and membrane permeability. Additionally, the 3-(4-methylpiperidin-4-yl)oxy moiety introduces a piperidine ring, which is well-documented for its role in modulating biological pathways and enhancing binding affinity to target proteins. This structural feature is particularly relevant in the context of drug design, where precise interaction with biological targets is essential for therapeutic efficacy.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds featuring piperidine derivatives. Piperidine-based scaffolds have been extensively studied for their ability to enhance drug-like properties such as solubility, metabolic stability, and pharmacokinetic profiles. The incorporation of a methyl group at the 4-position of the piperidine ring further modulates these properties, potentially leading to improved pharmacological activity. This modification has been observed to influence both the binding affinity and selectivity of the compound towards specific biological targets.

The aniline moiety in N,N-dimethyl-3-(4-methylpiperidin-4-yl)oxyaniline adds another layer of complexity to its chemical behavior. Aniline derivatives are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The combination of aniline with the piperidine scaffold creates a unique pharmacophore that may exhibit synergistic effects when interacting with biological systems. This dual functionality makes the compound an attractive candidate for further investigation in drug discovery programs.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of N,N-dimethyl-3-(4-methylpiperidin-4-yl)oxyaniline with various biological targets. These studies have highlighted its potential as an inhibitor of key enzymes involved in cancer progression and inflammatory diseases. For instance, preliminary computational analyses suggest that this compound may interact with enzymes such as tyrosine kinases and cyclooxygenases, which are critical in mediating cellular signaling pathways associated with these conditions.

The synthesis of N,N-dimethyl-3-(4-methylpiperidin-4-yl)oxyaniline presents unique challenges due to its complex structural features. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as multi-step organic synthesis combined with purification methods like column chromatography have been employed to achieve high purity levels necessary for pharmaceutical applications. These advancements have opened up new avenues for exploring its therapeutic potential.

Preclinical studies have begun to shed light on the pharmacological profile of N,N-dimethyl-3-(4-methylpiperidin-4-yl)oxyaniline. Initial findings indicate that this compound exhibits promising activity against several disease models, including cancer cell lines and inflammatory conditions. The ability to modulate key biological pathways suggests that it may serve as a lead compound for the development of novel therapeutics. Further preclinical investigations are warranted to fully elucidate its mechanism of action and therapeutic efficacy.

The future prospects for N,N-dimethyl-3-(4-methylpiperidin-4-yl)oxyaniline are promising, given its unique structural features and potential biological activities. Ongoing research aims to optimize its chemical properties and explore new synthetic routes that enhance yield and purity. Additionally, collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound from laboratory research to clinical applications.

In conclusion, N,N-dimethyl-3-(4-methylpiperidin-4-yl)oxyaniline (CAS No. 2229081-15-4) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its complex molecular structure, characterized by functional groups such as N,N-dimethyl and 3-(4-methylpiperidin-4-yl)oxy, contributes to its unique chemical properties and pharmacological potential. As research continues to uncover new insights into its mechanisms of action and therapeutic efficacy, this compound is poised to play a crucial role in the development of next-generation pharmaceutical agents.